2-Methyl-3-butyn-2-ol 2-Methyl-3-butyn-2-ol 2-methyl-2-hydroxy-3-butyne is a colorless to straw yellow liquid. (USCG, 1999)
Brand Name: Vulcanchem
CAS No.: 115-19-5
VCID: VC0105114
InChI: InChI=1S/C5H8O/c1-4-5(2,3)6/h1,6H,2-3H3
SMILES: CC(C)(C#C)O
Molecular Formula: C5H8O
(CH3)2C(OH)CCH
C5H8O
Molecular Weight: 84.12 g/mol

2-Methyl-3-butyn-2-ol

CAS No.: 115-19-5

Reference Standards

VCID: VC0105114

Molecular Formula: C5H8O
(CH3)2C(OH)CCH
C5H8O

Molecular Weight: 84.12 g/mol

2-Methyl-3-butyn-2-ol - 115-19-5

CAS No. 115-19-5
Product Name 2-Methyl-3-butyn-2-ol
Molecular Formula C5H8O
(CH3)2C(OH)CCH
C5H8O
Molecular Weight 84.12 g/mol
IUPAC Name 2-methylbut-3-yn-2-ol
Standard InChI InChI=1S/C5H8O/c1-4-5(2,3)6/h1,6H,2-3H3
Standard InChIKey CEBKHWWANWSNTI-UHFFFAOYSA-N
SMILES CC(C)(C#C)O
Canonical SMILES CC(C)(C#C)O
Boiling Point 219.2 to 221 °F at 760 mm Hg (USCG, 1999)
104.0 °C
104-105 °C
Density 0.8672 (USCG, 1999)
Density (gas): 0.9 kg/m³
Relative density of the vapour/air-mixture at 20 °C (air = 1): 1.04
Flash Point 77 °F (USCG, 1999)
20 °C c.c.
Melting Point 36.7 °F (USCG, 1999)
3.0 °C
2.6 °C
Physical Description 2-methyl-2-hydroxy-3-butyne is a colorless to straw yellow liquid. (USCG, 1999)
Liquid
COLOURLESS LIQUID.
Description 2-methyl-2-hydroxy-3-butyne is a colorless to straw yellow liquid. (USCG, 1999)
Solubility 11.89 M
Solubility in water: miscible
Synonyms (1-Hydroxy-1-methylethyl)acetylene; 1,1-Dimethyl-2-propyn-1-ol; 1,1-Dimethyl-2-propynol; 1,1-Dimethylpropargyl alcohol; 2-Ethynyl-2-propanol; 2-Hydroxy-2-methyl-3-butyne; 2-Methyl-2-hydroxy-3-butyne; 2-Methyl-3-butyn-2-ol_x000B_2-Methyl-3-butyne-2-ol; 2-Pr
Vapor Density Relative vapor density (air = 1): 2.9
Vapor Pressure 16.00 mmHg
Vapor pressure, kPa at 20 °C: 2
PubChem Compound 8258
Last Modified Nov 11 2021
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